Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate

• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: benzyl N-[1-oxo-3-phenyl-1-(2-phenylsulfanylethylamino)propan-2-yl]carbamate
• InChI: InChI=1S/C25H26N2O3S/c28-24(26-16-17-31-22-14-8-3-9-15-22)23(18-20-10-4-1-5-11-20)27-25(29)30-19-21-12-6-2-7-13-21/h1-15,23H,16-19H2,(H,26,28)(H,27,29)
• InChI Key: ABCMQTGVZXQMGX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)NCCSC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3

Description

Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate is a compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. The compound has shown promising results in inhibiting the growth of cancer cells, and it has been used as a building block in the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cancer cell proliferation, leading to cell death. The compound has also shown potential in inhibiting the activity of enzymes involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo studies. The compound has also shown potential in reducing inflammation and oxidative stress in animal models. However, further studies are needed to determine the full extent of its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate is its high yield and purity. The compound is also relatively easy to synthesize, making it a useful building block for the synthesis of novel compounds. However, its limited solubility and stability in aqueous solutions can pose a challenge in certain experiments.

Future Directions

There are several future directions for the study of Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate. One direction is to further investigate its potential applications in cancer therapy and drug discovery. Another direction is to study its mechanism of action and biochemical and physiological effects in more detail. Additionally, the synthesis of novel derivatives of this compound could lead to the discovery of compounds with even greater potential for therapeutic applications.
Conclusion:
This compound is a compound with promising potential for various scientific research applications. Its high yield and purity, as well as its potential for inhibiting cancer cell growth, make it a valuable tool in drug discovery and medicinal chemistry. Further studies are needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

Benzyl 1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethylcarbamate can be synthesized through a multistep process involving the reaction of benzylamine, 2-bromoethyl acetate, and phenylsulfanyl acetic acid followed by carbamate formation. The yield of this synthesis method is high, and the purity of the compound can be achieved through recrystallization.